Cas no 1804831-03-5 (Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804831-03-5
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4832699
• Update Time: 2025-06-14

Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F4NO4/c1-2-19-8(17)3-7-9(18)10(20-11(13,14)15)6(4-12)5-16-7/h5,18H,2-4H2,1H3
• InChI Key： BRUUMKNRTCQWFH-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(=C1OC(F)(F)F)O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate

Recent Advances in the Study of Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804831-03-5)

Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804831-03-5) is a novel pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound's structural complexity, characterized by the presence of fluoromethyl, hydroxy, and trifluoromethoxy groups, contributes to its distinct chemical reactivity and biological activity. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. The trifluoromethoxy group, in particular, has been noted for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design.

Recent pharmacological studies have demonstrated that Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate exhibits potent inhibitory effects on specific inflammatory pathways, including the NF-κB and MAPK signaling cascades. These findings suggest its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vitro and in vivo studies have shown promising results in the context of cancer therapy, where the compound has been observed to induce apoptosis in certain cancer cell lines.

The synthesis of this compound has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. One notable approach involves a multi-step process starting from commercially available pyridine precursors, followed by selective fluorination and esterification. These advancements in synthesis methodology are expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate. Issues such as optimal dosing, potential toxicity, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through comprehensive preclinical studies and, eventually, clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to advancing this compound from the bench to the bedside.

In conclusion, Ethyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising biological activities underscore its potential as a therapeutic agent. Continued exploration of its pharmacological properties and optimization of synthetic strategies will be essential to unlocking its full clinical potential.